4-(3-Hydroxypropyl)morpholine
Cat. No. B1295618
M. Wt: 145.2 g/mol
InChI Key: VZKSLWJLGAGPIU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[Br:7][CH2:8][CH2:9][CH2:10][OH:11].[CH2:1]1[CH2:2][O:3][CH2:4][CH2:5][NH:6]1.[CH3:12][c:13]1[cH:14][cH:15][cH:16][cH:17][cH:18]1>>[CH2:1]1[CH2:2][O:3][CH2:4][CH2:5][N:6]1[CH2:8][CH2:9][CH2:10][OH:11]
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Inputs
Outcomes
Product
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Name
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Type
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product
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Smiles
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OCCCN1CCOCC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
